Cas no 895543-00-7 (3-Tert-butyl-4-pyrrolidinophenylboronic acid)

• Product Name: 3-Tert-butyl-4-pyrrolidinophenylboronic acid
• CAS No: 895543-00-7
• MF: C₁₄H₂₂BNO₂
• MW: 247.14098405838
• MDL: MFCD28167356
• CID: 4718906
• Update Time: 2025-09-19

3-Tert-butyl-4-pyrrolidinophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-pyrrolidinophenylboronic acid
• (3-tert-butyl-4-pyrrolidin-1-ylphenyl)boronic acid
• (3-(tert-butyl)-4-(pyrrolidin-1-yl)phenyl)boronic acid
• 3-Tert-butyl-4-pyrrolidinophenylboronic acid

• MDL： MFCD28167356
• Inchi： 1S/C14H22BNO2/c1-14(2,3)12-10-11(15(17)18)6-7-13(12)16-8-4-5-9-16/h6-7,10,17-18H,4-5,8-9H2,1-3H3
• InChI Key： QAPKAEMTJUVEKT-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=C(C=1)C(C)(C)C)N1CCCC1)O

Computed Properties

• Exact Mass: 247.1743591 g/mol
• Monoisotopic Mass: 247.1743591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.14
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines